Cas no 2171491-21-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylpent-1-yn-3-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylpent-1-yn-3-yl)carbamoylpropanoic acid
• CAS No: 2171491-21-5
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 5998641
• PubChem ID: 165548413
• Update Time: 2025-06-30

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylpent-1-yn-3-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylpent-1-yn-3-yl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(3-methylpent-1-yn-3-yl)carbamoyl]propanoic acid
• 2171491-21-5
• EN300-1512965

• Inchi： 1S/C25H26N2O5/c1-4-25(3,5-2)27-23(30)21(14-22(28)29)26-24(31)32-15-20-18-12-8-6-10-16(18)17-11-7-9-13-19(17)20/h1,6-13,20-21H,5,14-15H2,2-3H3,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： SUJFHKGWDRETNH-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NC(C#C)(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylpent-1-yn-3-yl)carbamoylpropanoic acid

3-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylpent-1-yn-3-yl)carbamoylpropanoic Acid: A Comprehensive Overview

The compound 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylpent-1-yn-3-yl)carbamoylpropanoic acid, with the CAS number 2171491-21-5, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a carbamoylpropanoic acid moiety, and a 3-methylpentynyl substituent. These functional groups endow the molecule with unique chemical properties and potential applications in drug design and advanced materials.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical reactions. Recent studies have highlighted the importance of Fmoc-containing compounds in the development of bioactive molecules, particularly in the context of targeted drug delivery systems. The presence of the Fmoc group in this compound suggests its potential utility in peptide-based therapeutics and biocompatible materials.

The carbamoylpropanoic acid moiety introduces additional functionality to the molecule, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions. This feature is particularly advantageous in drug design, where such interactions are critical for molecular recognition and binding affinity. Recent advancements in computational chemistry have enabled researchers to predict and optimize these interactions, paving the way for more efficient drug candidates.

The 3-methylpentynyl substituent adds another layer of complexity to the molecule's structure. This alkyne-containing group is known for its reactivity under certain conditions, making it a valuable component in click chemistry and other modular synthesis strategies. The integration of this group into the compound's structure opens up possibilities for further functionalization and diversification of its chemical properties.

Recent research has focused on the synthesis and characterization of similar compounds, with particular emphasis on their potential applications in biotechnology and nanotechnology. For instance, studies have explored the use of Fmoc-containing compounds as building blocks for self-assembling peptides, which have shown promise in tissue engineering and regenerative medicine. The unique combination of functional groups in this compound positions it as a versatile platform for developing advanced biomaterials.

In addition to its structural features, this compound exhibits interesting spectroscopic properties that make it amenable to detailed analytical characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and study its dynamic behavior under various conditions. These insights are invaluable for understanding its stability, reactivity, and potential toxicity profiles.

From an environmental standpoint, there is growing interest in understanding the biodegradation pathways of complex organic molecules like this one. Preliminary studies suggest that certain microbial communities possess enzymatic capabilities that could facilitate the breakdown of such compounds under specific environmental conditions. This knowledge is essential for assessing their long-term impact on ecosystems and guiding sustainable practices in chemical manufacturing.

In conclusion, 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylpent-1-yn-3-yl)carbamoylpropanoic acid represents a fascinating example of modern organic chemistry's ability to design sophisticated molecules with diverse functionalities. Its unique structure and versatile properties make it a valuable asset in both academic research and industrial applications. As ongoing research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing science and technology.